Cas no 201608-18-6 (Prostaglandin A2-d4)

• Product Name: Prostaglandin A2-d4
• CAS No: 201608-18-6
• MF: C₂₀H₃₀O₄
• MW: 338.5
• CID: 1391667
• PubChem ID: 126456240
• Update Time: 2024-11-04

Prostaglandin A2-d4 Chemical and Physical Properties

Names and Identifiers

• (5Z,13E,15S)-15-Hydroxy-9-oxo(3,3,4,4-2H4)prosta-5,10,13-trien-1-oic acid
• Prostaglandin A2-d4
• LTHZGQWLVPRFKN-POTMKMQYSA-N
• 9-OXO-15S-HYDROXY-PROSTA-5Z,10,13E-TRIEN-1-OIC-3,3,4,4-D4 ACID
• HY-113041S
• (Z)-3,3,4,4-tetradeuterio-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
• CHEBI:186015
• J-013075
• CS-0374407
• 201608-18-6

• Inchi： 1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18+/m0/s1
• InChI Key： MYHXHCUNDDAEOZ-FOSBLDSVSA-N
• SMILES： C([C@H]1C(C=C[C@@H]1/C=C/[C@@H](O)CCCCC)=O)/C=C\C([H])([H])C([H])([H])CC(=O)O

Computed Properties

• Exact Mass: 338.23951642g/mol
• Monoisotopic Mass: 338.23951642g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds